Cas no 1984827-20-4 (2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid)

• Product Name: 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid
• CAS No: 1984827-20-4
• MF: C₉H₉BF₃NO₄
• MW: 262.978273153305
• MDL: MFCD22201106
• CID: 4776765
• Update Time: 2026-02-26

2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid
• (5-(ethoxycarbonyl)-6-(trifluoromethyl)pyridin-3-yl)boronic acid
• [5-(ethoxycarbonyl)-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• NE64090
• SB35125
• [5-ethoxycarbonyl-6-(trifluoromethyl)pyridin-3-yl]boronic acid
• 5-(ethoxycarbonyl)-6-(trifluoromethyl)pyridin-3-ylboronic acid

• MDL： MFCD22201106
• Inchi： 1S/C9H9BF3NO4/c1-2-18-8(15)6-3-5(10(16)17)4-14-7(6)9(11,12)13/h3-4,16-17H,2H2,1H3
• InChI Key： XRASZAJQNFJREN-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OCC)=CC(B(O)O)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 300
• Topological Polar Surface Area: 79.6

Additional information on 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid

Comprehensive Overview of 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid (CAS No. 1984827-20-4)

2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid (CAS No. 1984827-20-4) is a high-value boronic acid derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the pyridine boronic acid family, a class of intermediates known for their versatility in Suzuki-Miyaura cross-coupling reactions. The presence of both trifluoromethyl and ethoxycarbonyl groups enhances its reactivity, making it a sought-after building block for drug discovery and material science applications.

In recent years, the demand for 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid has surged due to its role in developing small molecule inhibitors and bioconjugation techniques. Researchers frequently search for "pyridine boronic acid synthesis" or "CF3-containing boronic acids," reflecting its relevance in medicinal chemistry. The compound’s unique structure enables precise modifications, aligning with trends in targeted drug delivery and proteolysis-targeting chimeras (PROTACs).

The CAS No. 1984827-20-4 identifier ensures traceability in global chemical databases, addressing compliance with REACH and GMP standards. Laboratories often inquire about "boronic acid stability" or "storage conditions for pyridine derivatives," highlighting practical considerations. This compound’s hydrolytic stability and compatibility with aqueous reaction conditions further broaden its utility in green chemistry initiatives.

From a synthetic perspective, 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid serves as a precursor for heterocyclic scaffolds in kinase inhibitor design. Its electron-withdrawing trifluoromethyl group improves binding affinity, a feature often explored in "fluorine in drug design" studies. The ethoxycarbonyl moiety additionally facilitates prodrug strategies, a hot topic in bioavailability optimization.

Analytical characterization of this compound typically involves NMR spectroscopy and HPLC purity testing, with researchers frequently searching for "boronic acid NMR peaks" or "HPLC methods for pyridine derivatives." Its crystalline form and solubility profiles are critical for formulation scientists, particularly in high-throughput screening workflows.

In summary, 2-Trifluoromethyl-3-ethoxycarbonyl-pyridine-5-boronic acid (CAS No. 1984827-20-4) represents a pivotal tool for modern organic synthesis, bridging gaps between academic research and industrial applications. Its alignment with trends like fragment-based drug discovery and late-stage functionalization ensures enduring relevance in the chemical sciences.